molecular formula C15H16FN3OS B4753540 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide

2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide

Cat. No. B4753540
M. Wt: 305.4 g/mol
InChI Key: OUDYTWBJKCGGJF-LICLKQGHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide, also known as FTBU, is a chemical compound that has gained considerable attention in the scientific community due to its potential use in various fields, including medicinal chemistry, biochemistry, and drug discovery.

Mechanism of Action

The exact mechanism of action of 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide is not fully understood. However, it is believed that 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins, such as cyclooxygenases and histone deacetylases. 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide inhibits the activity of cyclooxygenases, which are enzymes involved in the production of prostaglandins, a group of lipid mediators that play a role in inflammation and pain. 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has also been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. In vivo studies have demonstrated that 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has several advantages for lab experiments. It is a stable and easy-to-handle compound that can be synthesized in large quantities. It is also relatively inexpensive compared to other compounds used in medicinal chemistry and drug discovery. However, there are some limitations to using 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide in lab experiments. For example, its solubility in water is limited, which can make it challenging to work with in aqueous environments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide. One potential direction is to investigate its potential as a lead compound for the development of new drugs. Another direction is to study its mechanism of action in more detail, particularly its interaction with enzymes and proteins. Additionally, 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide could be further investigated for its potential use in the treatment of various diseases, such as cancer and inflammation. Finally, the synthesis method of 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide could be optimized to improve its yield and purity.

Scientific Research Applications

2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has been extensively studied for its potential use in various scientific fields. In medicinal chemistry, 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has been investigated for its anti-cancer and anti-inflammatory properties. In biochemistry, 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has been used to study the mechanism of action of various enzymes and proteins. In drug discovery, 2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide has been screened for its potential as a lead compound for the development of new drugs.

properties

IUPAC Name

2-(4-fluoroanilino)-N-[(E)-thiophen-2-ylmethylideneamino]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16FN3OS/c1-2-14(18-12-7-5-11(16)6-8-12)15(20)19-17-10-13-4-3-9-21-13/h3-10,14,18H,2H2,1H3,(H,19,20)/b17-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUDYTWBJKCGGJF-LICLKQGHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)NN=CC1=CC=CS1)NC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC(C(=O)N/N=C/C1=CC=CS1)NC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16FN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(4-fluorophenyl)amino]-N'-[(E)-thiophen-2-ylmethylidene]butanehydrazide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide
Reactant of Route 2
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide
Reactant of Route 3
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide
Reactant of Route 4
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide
Reactant of Route 5
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide
Reactant of Route 6
2-[(4-fluorophenyl)amino]-N'-(2-thienylmethylene)butanohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.